Cas no 14772-99-7 (Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)-)
14772-99-7 structure
Product Name:Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)-
CAS No:14772-99-7
MF:C25H40O5
MW:420.58210849762
CID:210470
Update Time:2025-04-19
Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)- Chemical and Physical Properties
Names and Identifiers
-
- Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)-
- methyl 4-(7,12-dihydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl)pentanoate
- methyl 7alpha,12alpha-dihydroxy-3-oxo-5beta-cholan-24-oate
- METHYL-3-KETOCHOLATE
- EINECS 238-839-1
- Methyl 7,12-dihydroxy-3-oxocholan-24-oate
- 3-Keto methyl cholate
- 3-Oxo-7α,12α-dihydroxy-5β-cholan-24-oic acid methyl ester
-
- Inchi: 1S/C25H40O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-15,17-21,23,27-28H,5-13H2,1-4H3/t14-,15+,17-,18+,19+,20-,21+,23+,24+,25-/m1/s1
- InChI Key: CIZOGAIBGCZRCL-PXOOZVEKSA-N
- SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CCC(C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)OC)[C@]21C)O)=O
Computed Properties
- Exact Mass: 420.28800
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 83.83000
- LogP: 3.74530
Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF19123-1g |
methyl 7alpha,12alpha-dihydroxy-3-oxo-5beta-cholan-24-oate |
14772-99-7 | 1g |
$398.00 | 2024-04-20 | ||
| A2B Chem LLC | AF19123-10g |
methyl 7alpha,12alpha-dihydroxy-3-oxo-5beta-cholan-24-oate |
14772-99-7 | 10g |
$1810.00 | 2024-04-20 |
Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
14772-99-7 (Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)-) Related Products
- 3057-04-3(Chenodeoxycholic Acid Methyl Ester)
- 3245-38-3(Methyl Desoxycholate)
- 33776-88-4(Androstan-3-one,17-[(1-oxoheptyl)oxy]-, (5a,17b)- (9CI))
- 10538-58-6(Methyl 3-Oxo-desoxycholate)
- 1448-36-8(Methyl cholate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent